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Compound of Interest

Compound Name: N4-Acetylsulfamethoxazole-d4

Cat. No.: B564651 Get Quote

An In-depth Technical Guide on the Core Chemical Properties of N4-Acetylsulfamethoxazole-
d4

This guide provides a detailed overview of the chemical and physical properties of N4-
Acetylsulfamethoxazole-d4, a deuterated metabolite of the antibiotic sulfamethoxazole. It is

intended for researchers, scientists, and professionals in the field of drug development and

analytical chemistry.

Introduction
N4-Acetylsulfamethoxazole-d4 is the deuterium-labeled form of N4-Acetylsulfamethoxazole,

which is the primary metabolite of the sulfonamide antibiotic, sulfamethoxazole.[1][2]

Sulfamethoxazole is metabolized in the liver via acetylation by N-acetyl transferases.[3] The

deuterated form is commonly used as an internal standard in quantitative analytical methods,

such as mass spectrometry, to study the pharmacokinetics and metabolism of

sulfamethoxazole.[2] The inclusion of deuterium isotopes can potentially alter the

pharmacokinetic and metabolic profiles of a drug.[1][2]

Chemical and Physical Properties
The fundamental chemical and physical properties of N4-Acetylsulfamethoxazole-d4 are

summarized in the table below. These properties are crucial for understanding its behavior in

various experimental settings.
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Property Value Reference(s)

IUPAC Name

N-[2,3,5,6-tetradeuterio-4-[(5-

methyl-1,2-oxazol-3-

yl)sulfamoyl]phenyl]acetamide

[4]

Synonyms
N-Acetyl Sulfamethoxazole-d4,

Acetylsulfamethoxazole D4
[1][4]

CAS Number 1215530-54-3 [1][5]

Molecular Formula C₁₂H₉D₄N₃O₄S [1][5]

Molecular Weight 299.34 g/mol [1][4]

Exact Mass 299.08778406 Da [4]

Appearance Solid, Pale Orange to Brown [1][5]

Melting Point
222°C (decomposes) (for non-

deuterated form)
[6]

Solubility

Slightly soluble in DMSO and

Methanol.[5] Insoluble in water

(non-deuterated form).[7]

[5][7]

Storage Conditions

Powder: -20°C (3 years), 4°C

(2 years). In solvent: -80°C (6

months), -20°C (1 month).

[1]

XLogP3 0.7 [1][4]

Hydrogen Bond Donor Count 2 [1][4]

Hydrogen Bond Acceptor

Count
6 [1][4]

Rotatable Bond Count 4 [1][4]

pKa (Strongest Acidic)
5.88 (Predicted for non-

deuterated form)
[8]

UV/Vis. (λmax)
208, 265 nm (for non-

deuterated form)
[9]
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Metabolic Pathway
N4-Acetylsulfamethoxazole is formed from its parent drug, sulfamethoxazole, primarily through

the action of N-acetyl transferase enzymes in the liver. This metabolic conversion is a key step

in the drug's detoxification and excretion pathway.[3]
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Metabolic conversion of Sulfamethoxazole.

Experimental Protocols
The characterization and quantification of N4-Acetylsulfamethoxazole-d4 typically involve

standard analytical techniques.

High-Performance Liquid Chromatography (HPLC)
A common method for the analysis and purity assessment of N4-Acetylsulfamethoxazole is

reversed-phase HPLC.
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Objective: To separate N4-Acetylsulfamethoxazole-d4 from impurities and its non-

deuterated form.

Instrumentation: A standard HPLC system equipped with a UV detector or coupled to a mass

spectrometer.

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient elution using a mixture of an aqueous solvent (e.g., water with

0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol).

Detection: UV detection at its maximum absorbance wavelengths (208 nm and 265 nm for

the non-deuterated form) or by mass spectrometry for more sensitive and specific detection.

[9]

Sample Preparation: The compound is dissolved in a suitable solvent, such as DMSO or

methanol, and then diluted with the mobile phase.[5]

Mass Spectrometry (MS)
Mass spectrometry, often coupled with liquid chromatography (LC-MS/MS), is the definitive

method for confirming the identity and quantifying N4-Acetylsulfamethoxazole-d4.

Objective: To confirm the molecular weight and structure of the deuterated compound and for

quantification in biological matrices.

Ionization: Electrospray ionization (ESI) is commonly used, typically in negative ion mode.

Analysis: The mass-to-charge ratio (m/z) of the parent ion is measured. For N4-

Acetylsulfamethoxazole, the quantitated m/z is 296.06659.[10]

Tandem MS (MS/MS): For structural confirmation and enhanced specificity, the parent ion is

fragmented, and the resulting daughter ions are analyzed. The fragmentation pathway for the

non-deuterated N4-acetyl-sulfamethoxazole has been studied.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is used to confirm the chemical structure and the position of the deuterium

labels.

Objective: To elucidate the molecular structure and verify the isotopic labeling pattern.

Sample Preparation: The sample is dissolved in a suitable deuterated solvent, such as

DMSO-d6.[5]

Analysis:

¹H NMR: The proton NMR spectrum will show the signals for the non-deuterated positions.

The absence of signals from the deuterated phenyl ring confirms the labeling.

¹³C NMR: The carbon-13 NMR spectrum will provide information on the carbon skeleton of

the molecule.

Reference spectra for the non-deuterated compound are available for comparison.[12]

Analytical Workflow Visualization
The logical flow for the analysis of N4-Acetylsulfamethoxazole-d4 in a research setting is

depicted below.
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General experimental workflow for analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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